BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Indium(3+) Trifluoride
Trihydrate (CAS 14166-78-0)[1][2]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Indium(3+) trifluoride trihydrate
Cat. No.: B7886559
Get Quote

Executive Summary

Indium(3+) trifluoride trihydrate (

) is a water-tolerant Lewis acid that occupies a critical niche in "Green Chemistry" applications.
Unlike traditional Lewis acids (e.g.,

) which decompose violently in aqueous media,

retains catalytic activity in water. This unique stability profile allows for the activation of carbonyl
compounds in aqueous environments, facilitating organic transformations such as cyanohydrin
synthesis without the need for strict anhydrous conditions. Beyond catalysis, it serves as a
high-purity precursor for fluoride glasses and core-shell nanoparticle passivation in
optoelectronics.

Physicochemical Profile

The trihydrate form is distinct from the anhydrous material in terms of solubility and thermal
behavior. Researchers must distinguish between the two to avoid experimental failure,
particularly in moisture-sensitive applications.
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Property Data Context/Notes

Specific to the trihydrate form.
[11[2][3]

CAS Number 14166-78-0

Coordination complex:
Formula
or similar bridged network.

Significant difference from

Molecular Weight 225.86 g/mol
anhydrous (171.82 g/mol).

Appearance White crystalline powder Hygroscopic.

Critical Distinction: Often
mislabeled as "slightly soluble"
- in generic databases. It is
Solubility (Water) ~8.5 g /100 mL (22°C)
moderately soluble, but
dissolution kinetics can be

slow.

Freely soluble in dilute mineral

Solubility (Acid High
Y ( ) J acids (HCI, HNO:s).

The trihydrate features

octahedral In centers
Crystal Structure Rhombohedral (Anhydrous) coordinated by F and

Warning: Heating in air leads

to hydrolysis, forming Indium
Thermal Stability Dehydrates >100°C Oxyfluoride (

).

Structural Analysis

The indium center adopts an octahedral geometry.[4] In the trihydrate, water molecules occupy
coordination sites, stabilizing the ion in aqueous solution. This water tolerance is the
mechanistic basis for its utility in aqueous catalysis.
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Figure 1: Octahedral coordination sphere of In(III) in the trihydrate complex.

Click to download full resolution via product page
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Synthesis & Preparation

High-purity
is typically synthesized via the wet chemical fluorination of Indium(lll) oxide (

).

Reaction:

Protocol for Laboratory Scale Preparation

o Dissolution: Suspend

(99.99% purity) in excess 40% aqueous hydrofluoric acid (HF) in a PTFE (Teflon) beaker.
Glassware must be avoided due to HF etching.

» Digestion: Heat gently (50-60°C) until the oxide completely dissolves and a clear solution is
obtained.

o Crystallization: Evaporate the solution slowly at room temperature or under mild heat. White
crystals of the trihydrate will precipitate.

 Purification: Wash the precipitate with a small amount of cold water/ethanol mixture to
remove excess acid.

e Drying: Dry in a desiccator over KOH. Do not heat above 100°C in air, as this will cause
pyrohydrolysis:

Catalytic Utility in Drug Development[5]

For drug development professionals, the primary value of

lies in its ability to catalyze Carbon-Carbon bond formation in water. This is particularly relevant
for synthesizing Cyanohydrins, which are versatile intermediates for

-hydroxy acids,

-amino alcohols, and other pharmacophores.
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Mechanism: Aqueous Lewis Acid Activation

Indium(lll) acts as a "water-compatible" Lewis acid. While water molecules coordinate to the
metal, they are labile enough to be displaced by carbonyl oxygens, activating the substrate for

nucleophilic attack.
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Figure 2: Lewis Acid Activation Cycle for Cyanosilylation of Aldehydes.

Click to download full resolution via product page

Experimental Protocol: Cyanosilylation of Aldehydes
Reference Standard: Adapted from Loh et al. (1998).
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Objective: Synthesis of mandelonitrile derivatives from benzaldehyde in water.

Reagents:

Aldehyde substrate (1.0 mmol)

Trimethylsilyl cyanide (TMSCN) (1.5 - 2.0 mmol)

(0.3 mmol, 30 mol%)

Solvent: Distilled Water (3 mL)

Step-by-Step Methodology:

Catalyst Loading: In a 10 mL round-bottom flask, dissolve

(67 mg) in distilled water (3 mL). Ensure the catalyst is fully dispersed; the solution may
remain slightly turbid depending on concentration.

o Substrate Addition: Add the aldehyde (1.0 mmol) to the aqueous mixture.

e Reagent Addition: Add TMSCN (2.0 mmol) dropwise.

o Note: TMSCN is toxic. Perform this step in a fume hood.

o Reaction: Stir the mixture vigorously at room temperature for 12—24 hours. Vigorous stirring
is critical to create an emulsion, as the organic reagents are not fully soluble in water.

o Workup: Extract the reaction mixture with dichloromethane (
).
 Purification: Dry the organic layer over anhydrous

, filter, and concentrate in vacuo.

 Validation: Analyze via

-NMR. The appearance of the methine proton signal (
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~5.5 ppm) confirms cyanohydrin formation.
Why this works:

is unique among indium halides. While
is also used,

has shown superior chemoselectivity in specific aqueous systems, preventing side reactions
(like polymerization) often seen with stronger, moisture-intolerant Lewis acids.

Handling, Stability & Safety
Thermal Decomposition Hazards

A common error in materials research is attempting to dry the trihydrate by simple heating in an
oven.

e < 100°C: Loss of surface moisture.

e > 150°C (in Air): Hydrolysis initiates. The compound releases HF gas and forms Indium
Oxyfluoride (

).
o Correct Drying Method: To obtain anhydrous

, the trihydrate must be heated in a stream of anhydrous
gas or

gas to suppress hydrolysis.

Safety Profile (GHS Classifications)

e Signal Word:DANGER
e Hazard Statements:
o H301: Toxic if swallowed.[5]

o H314: Causes severe skin burns and eye damage (due to hydrolysis to HF).
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+ PPE: Neoprene gloves, safety goggles, and face shield.
¢ Incompatibility: Avoid contact with strong acids (releases HF gas) and glass (etches silica).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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